Cas no 547-23-9 (b,y-Carotene, 3',4'-didehydro-)

b,y-Carotene, 3',4'-didehydro- structure
547-23-9 structure
Product Name:b,y-Carotene, 3',4'-didehydro-
CAS No:547-23-9
MF:C40H54
MW:534.856771945953
CID:371543
PubChem ID:5281253
Update Time:2025-04-19

b,y-Carotene, 3',4'-didehydro- Chemical and Physical Properties

Names and Identifiers

    • b,y-Carotene, 3',4'-didehydro-
    • 3',4'-Didehydro-b,y-carotene
    • 2-[(1E,3E,5E,7E,9E,11E,13E,15E,17E,19E,21E)-3,7,12,16,20,24-hexamethylpentacosa-1,3,5,7,9,11,13,15,17,19,21,23-dodecaenyl]-1,3,3-trimethylcyclohexene
    • torulene
    • DTXSID901029634
    • .BETA.,.PSI.-CAROTENE, 3,4-DIDEHYDRO-
    • Torulin
    • UNII-7KKR9CWX9P
    • (3'E)-3',4'-didehydro-beta,psi-carotene
    • 3',4'-Didehydro-beta,psi-carotene
    • (3'Z)-3',4'-Didehydro-beta,psi-carotene
    • 3,4-DIDEHYDRO-.BETA.,.PSI.-CAROTENE
    • CHEBI:9638
    • ALL-TRANS-TORULENE
    • 547-23-9
    • .GAMMA.-CAROTENE, 3,4-DIDEHYDRO-, ALL-TRANS-
    • 2-((1E,3E,5E,7E,9E,11E,13E,15E,17E,19E,21E)-3,7,12,16,20,24-HEXAMETHYLPENTACOSA-1,3,5,7,9,11,13,15,17,19,21,23-DODECAENYL)-1,3,3-TRIMETHYLCYCLOHEXENE
    • 7KKR9CWX9P
    • Q7827444
    • C08613
    • LMPR01070088
    • beta,psi-Carotene, 3',4'-didehydro-
    • Inchi： 1S/C40H54/c1-32(2)18-13-21-35(5)24-15-26-36(6)25-14-22-33(3)19-11-12-20-34(4)23-16-27-37(7)29-30-39-38(8)28-17-31-40(39,9)10/h11-16,18-27,29-30H,17,28,31H2,1-10H3/b12-11+,21-13+,22-14+,23-16+,26-15+,30-29+,33-19+,34-20+,35-24+,36-25+,37-27+
    • InChI Key： AIBOHNYYKWYQMM-MXBSLTGDSA-N
    • SMILES： C1(C)(C)C(/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C=C(\C)/C)/C)/C)=C(C)CCC1

Computed Properties

  • Exact Mass: 448.318875
  • Monoisotopic Mass: 448.318875
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 0
  • Complexity: 758
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 13
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.2
  • XLogP3: 14.6

Experimental Properties

  • Density: 0.92
  • Melting Point: 183-184 °C
  • Boiling Point: 669.6°Cat760mmHg
  • Flash Point: 353.6°C
  • Refractive Index: 1.555

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